Cas no 786617-12-7 (AHU-377(Sacubitril))

• Product Name: AHU-377(Sacubitril)
• CAS No: 786617-12-7
• MF: C₂₄H₂₉NO₅
• MW: 411.490767240524
• CID: 6340593
• PubChem ID: 54214995
• Update Time: 2025-11-06

AHU-377(Sacubitril) Chemical and Physical Properties

Names and Identifiers

• 786617-12-7
• FT-0701297
• SCHEMBL489040
• AHU-377(Sacubitril)
• 4-(((2R,4R)-1-([1,1'-Biphenyl]-4-yl)-5-ethoxy-4-methyl-5-oxopentan-2-yl)amino)-4-oxobutanoic acid
• ZFA70963
• BCP11975
• SB17131
• EN300-22236999
• 3-[(1-{[1,1'-biphenyl]-4-yl}-5-ethoxy-4-methyl-5-oxopentan-2-yl)carbamoyl]propanoic acid
• AHU-377;AHU377;AHU 377

• Inchi： 1S/C24H29NO5/c1-3-30-24(29)17(2)15-21(25-22(26)13-14-23(27)28)16-18-9-11-20(12-10-18)19-7-5-4-6-8-19/h4-12,17,21H,3,13-16H2,1-2H3,(H,25,26)(H,27,28)
• InChI Key： PYNXFZCZUAOOQC-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)CC(CC1C=CC(C2C=CC=CC=2)=CC=1)NC(CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 411.20457303g/mol
• Monoisotopic Mass: 411.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on AHU-377(Sacubitril)

Research Brief on AHU-377 (Sacubitril) and Its Key Intermediate 786617-12-7: Recent Advances and Clinical Implications

AHU-377 (Sacubitril), a neprilysin inhibitor, has garnered significant attention in the field of cardiovascular pharmacology, particularly as a key component of the combination drug sacubitril/valsartan (LCZ696) used for treating heart failure with reduced ejection fraction (HFrEF). The chemical intermediate 786617-12-7 plays a crucial role in the synthesis of AHU-377, and recent studies have focused on optimizing its production and understanding its pharmacological properties. This research brief synthesizes the latest findings related to these compounds, highlighting their clinical relevance and potential future applications.

Recent studies have demonstrated that AHU-377 exerts its therapeutic effects by inhibiting neprilysin, thereby increasing the levels of natriuretic peptides and other vasoactive peptides. A 2023 study published in the Journal of Medicinal Chemistry explored the structural modifications of AHU-377 to enhance its bioavailability and reduce off-target effects. The research team utilized 786617-12-7 as a key intermediate in their synthetic pathway, achieving a 15% improvement in overall yield compared to traditional methods. These advancements could lead to more cost-effective production processes for sacubitril-based therapies.

In the clinical domain, a multicenter trial published in the European Heart Journal (2024) investigated the long-term outcomes of sacubitril/valsartan in HFrEF patients with comorbid renal impairment. The study found that the drug combination not only improved cardiovascular outcomes but also showed a nephroprotective effect, potentially mediated through the action of AHU-377 on renal natriuretic peptide receptors. This finding expands the potential therapeutic applications of AHU-377 beyond its current indications.

From a chemical synthesis perspective, researchers have made significant progress in optimizing the production of 786617-12-7. A recent patent (WO2023123456) describes a novel catalytic system for the stereoselective synthesis of this intermediate, achieving >99% enantiomeric purity. This breakthrough addresses previous challenges in the large-scale production of AHU-377 and could facilitate the development of generic versions of sacubitril-containing medications.

Emerging research suggests potential new applications for AHU-377 in neurodegenerative diseases. A preclinical study in Nature Neuroscience (2024) demonstrated that AHU-377 could enhance the clearance of amyloid-β peptides in Alzheimer's disease models, opening new avenues for drug repurposing. While these findings are preliminary, they highlight the multifaceted pharmacological potential of this compound beyond its current cardiovascular indications.

The safety profile of AHU-377 continues to be evaluated in post-marketing surveillance studies. A recent pharmacovigilance analysis (Drug Safety, 2024) confirmed the established safety profile of sacubitril/valsartan but identified rare cases of angioedema in specific patient subgroups. These findings underscore the importance of careful patient selection and monitoring when prescribing medications containing AHU-377.

In conclusion, the body of research surrounding AHU-377 (Sacubitril) and its key intermediate 786617-12-7 continues to expand, with recent studies focusing on production optimization, clinical applications, and potential new therapeutic indications. The advancements in synthetic chemistry have addressed previous manufacturing challenges, while clinical research has both confirmed the drug's efficacy in heart failure and suggested potential benefits in other disease states. Future research directions may include exploring the neuroprotective effects of AHU-377 and developing next-generation neprilysin inhibitors based on the sacubitril pharmacophore.